Diethyl 3-oxo-1,2-pyrrolidinedicarboxylate

• Molecular Formula: C10H15NO5
• Molecular Weight: 229.23 g/mol
• IUPAC Name: diethyl 3-oxopyrrolidine-1,2-dicarboxylate
• InChI: InChI=1S/C10H15NO5/c1-3-15-9(13)8-7(12)5-6-11(8)10(14)16-4-2/h8H,3-6H2,1-2H3
• InChI Key: IACAXSZOHKECCP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1C(=O)CCN1C(=O)OCC

Description

Diethyl 3-oxo-1,2-pyrrolidinedicarboxylate is a useful research compound. Its molecular formula is C10H15NO5 and its molecular weight is 229.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 53.9 g of ethyl N-(ethoxycarbonylmethyl)-N-(ethoxycarbonyl)-β-alaninate in 200 ml of toluene is added dropwise to a stirred solution of potassium hexamethyldisilazide (429 ml, 0,653 M) in 125 ml of toluene under nitrogen and cooled to 0° . After 45 minutes at 0°, 21.6 ml of acetic acid is added followed by a solution of 100 g of sodium phosphate (monobasic) in 1 liter of water. The layers are separated, the organic layer is washed with pH 7 buffer, dried over sodium sulfate, filtered, concentrated and purified by flash chromatography using ethyl acetate/hexane (3:7) to yield ethyl 1-ethoxycarbonyl-3-oxo-pyrrolidine-2-carboxylate.